1-benzyl-7-methyl-3-(4-methylbenzoyl)-1,8-naphthyridin-4(1H)-one

• IUPAC Name: 1-benzyl-7-methyl-3-(4-methylbenzoyl)-1,8-naphthyridin-4-one
• InChI: InChI=1S/C24H20N2O2/c1-16-8-11-19(12-9-16)22(27)21-15-26(14-18-6-4-3-5-7-18)24-20(23(21)28)13-10-17(2)25-24/h3-13,15H,14H2,1-2H3
• InChI Key: RZJJVNVMVFFBMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=CC(=N3)C)CC4=CC=CC=C4
• Molecular Formula: C24H20N2O2
• Molecular Weight: 368.4 g/mol

Description

1-benzyl-7-methyl-3-(4-methylbenzoyl)-1,8-naphthyridin-4(1H)-one, also known as BMN-673, is a potent and selective inhibitor of poly(ADP-ribose) polymerase (PARP) enzymes. PARP enzymes play a crucial role in DNA repair mechanisms, and their inhibition has been shown to be effective in cancer therapy. BMN-673 has been demonstrated to have significant anti-tumor activity and is currently being evaluated in clinical trials for various types of cancer.

Scientific Research Applications

Catalytic Activity and Ligand Design

The compound's unique structure has been explored for its potential in catalysis, specifically in the domain of transition metal coordination. Sinha et al. (2009) synthesized a naphthyridine-functionalized N-heterocyclic carbene demonstrating diverse binding modes with metals like Pd(II), W(0), Rh(I), and Ir(III). This versatility in metal coordination suggests potential applications in designing novel catalysts for chemical transformations, including hydrogen transfer reactions (Sinha et al., 2009).

Synthesis of Heterocyclic Compounds

Arepalli et al. (2017) highlighted the chemical's utility in synthesizing novel benzo[f]chromeno[4,3-b][1,7]naphthyridines through a regioselective one-pot multicomponent synthesis, showcasing its potential in creating complex heterocyclic structures that could have applications in pharmaceuticals and materials science (Arepalli et al., 2017).

Anticancer Properties

The framework of 1-benzyl-7-methyl-3-(4-methylbenzoyl)-1,8-naphthyridin-4(1H)-one has been explored for its anticancer properties. Dang Thi et al. (2015) conducted a study on the synthesis and anticancer properties of new (dihydro)pyranonaphthoquinones and their epoxy analogs, indicating the compound's structural motif's potential in developing anticancer agents (Dang Thi et al., 2015).

Medicinal Chemistry and Drug Design

Wang et al. (2013) investigated the 1,6-naphthyridine motif, incorporating it into the design of c-Met kinase inhibitors. This research signifies the compound's relevance in medicinal chemistry, especially in designing inhibitors for cancer treatment (Wang et al., 2013).